Cas no 2228999-85-5 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228999-85-5
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6407306
• PubChem ID: 165685182
• Update Time: 2025-11-06

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine
• 2228999-85-5
• EN300-1959754

• Inchi： 1S/C11H13F2NO2/c12-11(13,5-6-14)10-7-15-8-3-1-2-4-9(8)16-10/h1-4,10H,5-7,14H2
• InChI Key： GQCAGBGUMFGLAJ-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1COC2C=CC=CC=2O1)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2228999-85-5 and Product Name: 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine

The compound with the CAS number 2228999-85-5 and the product name 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a benzodioxin core and a difluorinated propylamine side chain makes this molecule particularly intriguing for further investigation.

Recent research in medicinal chemistry has highlighted the importance of structural modifications in drug design. The benzodioxin moiety, also known as a tetrahydroisoquinoline scaffold, is well-known for its presence in several bioactive natural products and pharmacologically relevant compounds. Its ability to interact with various biological targets has made it a cornerstone in the development of new therapeutic agents. In particular, derivatives of benzodioxin have shown promise in treating neurological disorders, cardiovascular diseases, and certain types of cancer.

The introduction of fluorine atoms into the propylamine side chain (3,3-difluoropropan-1-amine) is another critical feature that enhances the compound's pharmacological profile. Fluorine substitution is a common strategy in drug development due to its ability to modulate metabolic stability, binding affinity, and lipophilicity. The specific arrangement of fluorine atoms in this compound not only improves its metabolic resistance but also enhances its interaction with biological targets. This dual functionality makes 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine a versatile candidate for further pharmacological exploration.

Current studies indicate that compounds with similar structural motifs have demonstrated significant potential in modulating enzyme activity and receptor binding. The benzodioxin core is particularly adept at interacting with serotonergic receptors, which are implicated in mood regulation, pain perception, and neuroprotection. The difluorinated propylamine group further fine-tunes these interactions by enhancing binding affinity and reducing off-target effects. This combination of features makes the compound an attractive candidate for developing novel therapeutics.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Preclinical studies have shown that derivatives of benzodioxin can modulate neurotransmitter release and receptor activity, leading to potential treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The fluorinated side chain appears to enhance these effects by improving blood-brain barrier penetration and prolonging the compound's duration of action.

In addition to its neurological applications, this compound may also have utility in other therapeutic areas. For instance, its structural similarity to certain anti-inflammatory agents suggests that it could exhibit anti-inflammatory properties. Furthermore, its ability to interact with various biological targets makes it a promising scaffold for developing drugs against infectious diseases and cancer.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodology have made it increasingly feasible to produce such compounds on a scalable basis. Modern techniques in organic synthesis allow for precise control over stereochemistry and regioselectivity, ensuring high yields and purity levels necessary for pharmaceutical applications.

As research continues to uncover new biological activities and mechanisms of action for this class of compounds, it is likely that 2228999-85-5 will play a crucial role in future drug development efforts. Its unique structural features offer a rich foundation for designing next-generation therapeutics with improved efficacy and safety profiles.

The growing interest in fluorinated compounds underscores their importance in modern drug design. The ability of fluorine atoms to modify physicochemical properties has led to numerous successful drugs on the market today. By leveraging these properties, 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluoropropan-1-amine represents an exciting opportunity for innovation in pharmaceutical chemistry.